Cas no 2229373-35-5 (O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine
• CAS No: 2229373-35-5
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6535608
• PubChem ID: 165857655
• Update Time: 2025-09-24

O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine
• O-({1-[4-chloro-3-(trifluoromethyl)phenyl]cyclopropyl}methyl)hydroxylamine
• 2229373-35-5
• EN300-1939800

• Inchi： 1S/C11H11ClF3NO/c12-9-2-1-7(5-8(9)11(13,14)15)10(3-4-10)6-17-16/h1-2,5H,3-4,6,16H2
• InChI Key： BNBBHJRSJSFSSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1(CON)CC1

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine

Comprehensive Overview of O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine (CAS No. 2229373-35-5)

The compound O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine (CAS No. 2229373-35-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing frequently asked questions and trending topics in the field.

One of the most striking features of O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine is its intricate molecular architecture. The presence of a cyclopropyl ring, combined with a trifluoromethyl group and a chloro substituent, imparts distinct electronic and steric properties to the molecule. These attributes make it a valuable intermediate in the synthesis of more complex compounds, particularly those targeting specific biological pathways. Researchers have explored its utility in designing novel enzyme inhibitors and receptor modulators, which are critical in drug discovery.

In the context of agrochemical applications, O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine has shown promise as a precursor for developing next-generation crop protection agents. The trifluoromethyl group, in particular, is known to enhance the bioavailability and metabolic stability of agrochemicals, making them more effective at lower doses. This aligns with the growing demand for sustainable farming solutions, a topic that has dominated industry discussions in recent years.

The synthesis of O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine typically involves multi-step organic reactions, including cyclopropanation and hydroxylamine conjugation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the broader trend toward green chemistry and process intensification. These methods not only reduce waste but also improve scalability, addressing key concerns in industrial production.

From a regulatory standpoint, CAS No. 2229373-35-5 has been subject to rigorous safety and environmental assessments. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. This is particularly relevant given the increasing scrutiny of chemical safety in both academic and industrial settings, a trend driven by heightened public awareness and stricter regulatory frameworks.

Looking ahead, the potential applications of O-({1-4-chloro-3-(trifluoromethyl)phenylcyclopropyl}methyl)hydroxylamine are expected to expand as researchers uncover new biological targets and synthetic routes. Its versatility and unique properties position it as a compound of interest in fields ranging from medicinal chemistry to materials science. As the scientific community continues to explore its capabilities, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.